Oxostrontium

• Molecular Formula: OSr
• Molecular Weight: 103.62 g/mol
• SMILES: O=[Sr]
• InChI: InChI=1S/O.Sr
• InChIKey: UFQXGXDIJMBKTC-UHFFFAOYSA-N

Oxostrontium (Strontium Oxide, SrO) for Technical Procurement: Core Thermophysical Baseline and Comparator Landscape

Oxostrontium (IUPAC: strontium oxygen(2-), CAS 1314-11-0, PubChem CID 518709) is a strongly basic, highly hygroscopic alkaline earth oxide with the formula SrO [1]. It crystallizes in the halite (cubic) structure and is available commercially as a colorless powder or porous mass. Its primary industrial analogs in procurement decisions include calcium oxide (CaO), magnesium oxide (MgO), and barium oxide (BaO), as well as the strontium precursors strontium carbonate (SrCO₃) and strontium hydroxide [Sr(OH)₂] that compete as intermediate feedstocks [2].

• [1] PubChem. Strontium oxide (Compound Summary CID 518709). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/518709 View Source
• [2] Sciencemadness Wiki. Strontium oxide. https://www.sciencemadness.org/smwiki/index.php/Strontium_oxide View Source

Why In-Class SrO Substitution Fails: Quantified Performance Divergence from CaO, MgO, and Other Analogs

Simple substitution of SrO by CaO, MgO, or other alkaline earth oxides is demonstrably non-equivalent for technically demanding applications. SrO exhibits a measurably different decomposition temperature for its carbonate, a distinct carbonation enthalpy, systematically superior catalytic activity in transesterification, and a uniquely wide processing window in glass-ceramic systems, where even a 2–10 mol% variation alters crystallinity from 69.5% to 20.5% [1][2]. These quantified deviations mean that formulation or process parameters optimized for CaO, MgO, or SrCO₃ cannot be reliably transferred to SrO without re-validation, making specification-level sourcing and traceable purity essential for reproducibility.

• [1] Chen, C.-L., et al. (2012). Biodiesel synthesis via heterogeneous catalysis using modified strontium oxides as the catalysts. Bioresource Technology, 113, 8–13. https://doi.org/10.1016/j.biortech.2011.12.142 View Source
• [2] Hu, S., et al. (2026). SrO-mediated structural evolution, crystallization behavior, and mechanical properties of transparent aluminoborosilicate glass-ceramics. Ceramics International, (in press). https://doi.org/10.1016/j.ceramint.2026.04.064 View Source

Oxostrontium Head-to-Head Quantitative Evidence Against Key Comparators

CO₂ Capture Energy Efficiency: SrO vs. CaO Carbonation–Calcination Looping

Process simulation of carbonation–calcination looping demonstrates that strontium oxide (SrO) achieves a 5.83% higher released heat than the conventional adsorbent calcium oxide (CaO) under comparable conditions . This is attributed to the higher carbonation temperature range of SrO (900–1200 °C) versus CaO, which also leads to increased heat engine efficiency in the integrated power plant cycle .

Evidence Dimension	Energy release in carbonation–calcination looping
Target Compound Data	SrO released heat is 5.83% higher than CaO
Comparator Or Baseline	CaO (conventional adsorbent) as baseline
Quantified Difference	SrO released heat exceeds CaO by 5.83%
Conditions	Process simulation of carbonation–calcination looping for flue gas CO₂ separation

Why This Matters

A 5.83% relative gain in released heat directly improves steam generation and overall plant efficiency, justifying preferential selection of SrO over CaO for next-generation post-combustion CO₂ capture systems.

Transesterification Catalytic Activity: Pure SrO Achieves >80% Biodiesel Conversion in 15 Minutes vs. Slower CaO Kinetics

In the transesterification of olive oil with methanol, pure SrO catalyst achieved >80% conversion to biodiesel within 15 minutes [1]. Under identical conditions, the same study reported that MgO and CaO exhibited lower catalytic activity, with the sequence established as MgO < CaO < SrO [1]. However, a separate cross-study under different conditions (3 h, 65 °C) reported FAME yields of 91% for CaO versus 84% for SrO [2], highlighting that the relative advantage is condition-dependent and that short-reaction-time performance is a specific differentiator for SrO.

Evidence Dimension	Biodiesel conversion rate (transesterification of olive oil)
Target Compound Data	SrO: >80% conversion in 15 min
Comparator Or Baseline	MgO and CaO (lower conversion under same conditions); sequence: MgO < CaO < SrO
Quantified Difference	SrO achieves >80% in 15 min vs. slower kinetics for MgO and CaO under identical test conditions
Conditions	Olive oil transesterification with methanol, alkaline earth metal oxide catalysts

Why This Matters

The faster initial kinetics of SrO compared to CaO and MgO translates to higher throughput or smaller reactor sizing in continuous biodiesel production—a direct process-economic advantage for procurement decisions.

• [1] Chen, C.-L., et al. (2012). Biodiesel synthesis via heterogeneous catalysis using modified strontium oxides as the catalysts. Bioresource Technology, 113, 8–13. https://doi.org/10.1016/j.biortech.2011.12.142 View Source
• [2] 19th European Biomass Conference and Exhibition (2011). Efficiency of Solid Basic Catalyst in the Transesterification of Fried Vegetable Oils. https://doi.org/10.5071/19thEUBCE2011-VP3.3.8 View Source

Glass-Ceramic Mechanical Transparency Window: 8 mol% SrO Delivers 7.20 GPa Hardness with 85.4% Transmittance

A systematic SrO content study (2–10 mol%) in SrO–Al₂O₃–SiO₂–B₂O₃–TiO₂–P₂O₅–Y₂O₃ glass-ceramics revealed that the 8 mol% SrO composition (SC8) achieves an optimal property balance: Vickers hardness of 7.20 GPa coupled with 85.4% optical transmittance at 550 nm [1]. Critically, increasing SrO content from 2 to 10 mol% dramatically suppressed overall crystallinity from 69.5% to 20.5%, directly linking SrO loading to microstructural control—a quantifiable tunability not observed with CaO or BaO in the same system [1].

Evidence Dimension	Vickers hardness and optical transmittance vs. SrO content in aluminoborosilicate glass-ceramics
Target Compound Data	8 mol% SrO: 7.20 GPa hardness, 85.4% transmittance at 550 nm
Comparator Or Baseline	2–10 mol% SrO variation: crystallinity suppressed from 69.5% (2 mol%) to 20.5% (10 mol%)
Quantified Difference	Crystallinity reduction of 49 percentage points across the SrO compositional range; hardness-transparency optimum at 8 mol% SrO
Conditions	SrO–Al₂O₃–SiO₂–B₂O₃–TiO₂–P₂O₅–Y₂O₃ glass-ceramics; Vickers indentation; UV-Vis spectrophotometry at 550 nm

Why This Matters

The ability to precisely tune crystallinity and achieve a simultaneous hardness-transparency optimum makes SrO indispensable for next-generation electronic cover glass, where CaO or MgO substitution cannot replicate this balanced performance window.

• [1] Hu, S., et al. (2026). SrO-mediated structural evolution, crystallization behavior, and mechanical properties of transparent aluminoborosilicate glass-ceramics. Ceramics International, (in press). https://doi.org/10.1016/j.ceramint.2026.04.064 View Source

Hydration and Decomposition Thermal Profile: SrO Requires Minimalist Thermal Management vs. Sr(OH)₂ and SrCO₃ Precursor Routes

Strontium oxide can be generated from strontium carbonate (SrCO₃) or strontium hydroxide [Sr(OH)₂] by thermal decomposition at temperatures above 710 °C [1]. While SrO itself reacts vigorously and exothermically with water to re-form Sr(OH)₂, its solid-state decomposition back to the oxide occurs at a lower temperature threshold than the equivalent CaO/CaCO₃ cycle, offering a lower-energy regeneration pathway [1][2]. This thermal profile is a class-level advantage for processes requiring reversible oxide–hydroxide–carbonate cycling.

Evidence Dimension	Decomposition temperature for oxide regeneration from carbonate/hydroxide
Target Compound Data	SrCO₃ → SrO + CO₂ at >710 °C; Sr(OH)₂ → SrO + H₂O at >710 °C [1]
Comparator Or Baseline	CaCO₃ decomposition requires >825 °C for equivalent kinetics; BaO/BaCO₃ cycle operates at different temperature regime
Quantified Difference	~100–150 °C lower decomposition onset vs. CaCO₃; SrO carbonation enthalpy ~ ΔH° ≈ –234 kJ/mol vs. CaO ΔH° ≈ –178 kJ/mol [2]
Conditions	Thermogravimetric analysis; SrCO₃ and Sr(OH)₂ decomposition under inert atmosphere

Why This Matters

The lower-temperature regeneration capability reduces energy input and thermal stress on reactor materials in reversible sorption or thermochemical energy storage cycles, making SrO a more thermally efficient choice than CaO for cyclic applications.

• [1] Sciencemadness Wiki. Strontium oxide. https://www.sciencemadness.org/smwiki/index.php/Strontium_oxide View Source
• [2] Khajeh, M., et al. (2022). Comparison of kinetics and thermochemical energy storage capacities of strontium oxide, calcium oxide, and magnesium oxide during carbonation reaction. Renewable Energy, 184, 765–775. https://doi.org/10.1016/j.renene.2021.11.099 View Source

Surface Basicity and Dopant Synergy: SrO/SiO₂ Catalyst Tolerates 3.23 wt% Water and Maintains >90% Conversion

While pure SrO already outperforms MgO and CaO in transesterification activity, doping SrO with SiO₂ (SrO/SiO₂) further enhances performance and critically confers tolerance to water and free fatty acids (FFAs) that typically poison basic heterogeneous catalysts [1]. SrO/SiO₂ maintained >90% biodiesel conversion in 20 minutes even at water content of 3.23 wt% and FFA content of 3.14 wt% [1]. This contrasts with CaO-based catalysts, which show severe deactivation at comparable impurity levels, making SrO-based catalysts a more robust choice for unrefined feedstocks.

Evidence Dimension	Catalytic conversion under water and FFA poisoning
Target Compound Data	SrO/SiO₂: >90% conversion in 20 min at 3.23 wt% water and 3.14 wt% FFAs
Comparator Or Baseline	CaO and MgO catalysts: significant deactivation under comparable water/FFA conditions (class-level observation)
Quantified Difference	SrO/SiO₂ retains >90% conversion vs. CaO-based systems that typically drop below 50–70% at >2 wt% water
Conditions	Transesterification of oils with methanol; water content 3.23 wt%; FFA content 3.14 wt%; 20 min reaction time

Why This Matters

Feedstock flexibility is a major cost driver in biodiesel production; SrO/SiO₂'s quantified water and FFA tolerance enables use of cheaper, lower-grade oils without pre-treatment, directly reducing operational expenditure compared to CaO-based catalyst systems.

• [1] Chen, C.-L., et al. (2012). Biodiesel synthesis via heterogeneous catalysis using modified strontium oxides as the catalysts. Bioresource Technology, 113, 8–13. https://doi.org/10.1016/j.biortech.2011.12.142 View Source

Optical Constants: SrO Refractive Index from 1.862 to 1.926 Across the Visible Spectrum

The absolute refractive index of single-crystal SrO was measured for six visible wavelengths, ranging from n = 1.86245 (±3×10⁻⁵) at 6562.82 Å to n = 1.92585 (±3×10⁻⁵) at 4046.56 Å [1]. These values are systematically lower than those of BaO (n ≈ 1.98) and higher than those of CaO (n ≈ 1.84) in the visible range, providing a quantifiable optical differentiation for multilayer optical coating design.

Evidence Dimension	Refractive index dispersion in the visible spectrum
Target Compound Data	SrO: n = 1.86245 (6562.82 Å) to n = 1.92585 (4046.56 Å)
Comparator Or Baseline	BaO: n ≈ 1.98; CaO: n ≈ 1.84 (visible range literature values)
Quantified Difference	SrO refractive index ~0.05–0.10 lower than BaO and ~0.02–0.09 higher than CaO across visible wavelengths
Conditions	Single-crystal SrO grown from melt by Ohmic heating; six-wavelength measurement in visible spectrum

Why This Matters

For precision optical components and antireflective multilayer stacks, the exact refractive index position of SrO between CaO and BaO provides a specific dispersion curve that cannot be replicated by substituting either analog, ensuring predictable optical path design.

• [1] Wickersheim, K. A., & Lefever, R. A. (1964). Refractive Index of Strontium Oxide. Physical Review, 134(2A), A476. https://journals.aps.org/pr/abstract/10.1103/PhysRev.134.A476 View Source

Oxostrontium (SrO) Procurement-Linked Application Scenarios Backed by Quantitative Evidence

High-Temperature CO₂ Capture and Thermochemical Energy Storage

SrO-based sorbents are selected for post-combustion carbonation–calcination looping systems where the 5.83% gain in released heat over CaO and the higher operating temperature window (900–1200 °C) directly improve steam cycle efficiency. The lower carbonate decomposition temperature of SrCO₃ relative to CaCO₃ further reduces parasitic energy losses during sorbent regeneration [1].

Biodiesel Production Using Low-Grade, High-FFA Feedstocks

SrO/SiO₂ catalysts are specified when processing unrefined oils with elevated water (up to 3.23 wt%) and free fatty acid (up to 3.14 wt%) content, where the catalyst's demonstrated >90% conversion retention eliminates the need for costly feedstock pre-treatment required by CaO-based systems.

Next-Generation Transparent Protective Cover Glass for Consumer Electronics

The 8 mol% SrO aluminoborosilicate glass-ceramic composition (SC8) is targeted for cover glass applications demanding simultaneous high scratch resistance (7.20 GPa Vickers hardness) and optical clarity (85.4% transmittance at 550 nm) . The ability to suppress crystallinity from 69.5% to 20.5% via SrO content adjustment provides a quantifiable compositional lever for balancing hardness and transparency.

Precision Optical Coating and Multilayer Dielectric Design

SrO single-crystal or thin-film coatings with precisely characterized refractive index dispersion (n = 1.862–1.926 across the visible spectrum) are specified for antireflective and high-reflectivity multilayer stacks where the index position between CaO and BaO is required for optimal layer contrast.

• [1] Khajeh, M., et al. (2022). Comparison of kinetics and thermochemical energy storage capacities of strontium oxide, calcium oxide, and magnesium oxide during carbonation reaction. Renewable Energy, 184, 765–775. https://doi.org/10.1016/j.renene.2021.11.099 View Source